Cas no 1031-15-8 (Methyltriphenylphosphonium chloride)

• Product Name: Methyltriphenylphosphonium chloride
• CAS No: 1031-15-8
• MF: C₁₉H₁₈ClP
• MW: 312.772984981537
• MDL: MFCD00797851
• CID: 40579
• PubChem ID: 9879809
• Update Time: 2025-05-24

Methyltriphenylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• Methyltriphenylphosphonium chloride
• Triphenylmethylchlorophosphine
• methyl(triphenyl)phosphanium,chloride
• Methylene blue
• Methyltriphenylphosphoniumchloride (6CI,7CI)
• Phosphonium, methyltriphenyl-, chloride (8CI,9CI)
• Triphenylmethylphosphonium chloride
• [Ph3MP]Cl
• PHOSPHONIUM,METHYLTRIPHENYL-,CHLORIDE
• METHYL TRIPHENYL PHOSPHONIUM CHLORIDE MTPPC
• methyl(triphenyl)phosphanium chloride
• Methyl triphenyl phosphonium chloride
• Methyl(triphenyl)phosphonium chloride
• PHOSPHONIUM, METHYLTRIPHENYL-, CHLORIDE
• 0Z16KIM767
• C19H18ClP
• MethyltriphenylphosphoniumChloride
• QRPRIOOKPZSVFN-UHFFFAOYSA-M
• methyl triphenylphosphonium chloride
• Methyl(triphenyl) phosphonium Chloride
• SC10086
• RL04161
• OR315492
• SY023653
• A800679
• AKOS015914881
• EC 418-400-2
• methyl(triphenyl)phosphanium;chloride
• FT-0633256
• M2702
• EN300-177552
• PHOSPHONIUM, METHYLTRIPHENYL-, CHLORIDE (1:1)
• B-150
• methyltriphenylphosphanium chloride
• MethylTriphenyl phosphonium Chloride
• AC2468
• 1031-15-8
• CS-W012048
• UNII-0Z16KIM767
• MFCD00797851
• TPMP-Cl
• J-000874
• DTXSID70432258
• J-522645
• SCHEMBL114803
• DB-040417
• DTXCID00383087

• MDL： MFCD00797851
• Inchi： 1S/C19H18P.ClH/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;/h2-16H,1H3;1H/q+1;/p-1
• InChI Key： QRPRIOOKPZSVFN-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.08300
• Monoisotopic Mass: 312.0834653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 221.0 to 225.0 deg-C
• Solubility: Soluble in methanol.
• PSA: 13.59000
• LogP: 0.61430
• Sensitiveness: Hygroscopic

Methyltriphenylphosphonium chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 21/22-38-41-51/53
• Safety Instruction： S22-S26-S36/37/39-S61
• Hazardous Material Identification：
• Safety Term：22-26-36/37/39-61
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R21/22; R38; R41; R51/53

Additional information on Methyltriphenylphosphonium chloride

Methyltriphenylphosphonium Chloride: A Comprehensive Overview

Methyltriphenylphosphonium chloride, also known by its CAS number 1031-15-8, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as MTPP, has garnered attention due to its unique properties and potential uses in organic synthesis, electrochemistry, and biomedicine. In this article, we delve into the latest research findings and applications of methyltriphenylphosphonium chloride, highlighting its importance in modern scientific advancements.

The chemical structure of methyltriphenylphosphonium chloride consists of a central phosphorus atom bonded to three phenyl groups and a methyl group, forming a quaternary ammonium salt. The positive charge on the phosphorus atom is balanced by the negatively charged chloride ion. This structure endows the compound with unique electronic properties, making it an excellent candidate for various chemical reactions. Recent studies have explored its role as a catalyst in organic synthesis, particularly in the formation of carbon-carbon bonds through processes such as the Stetter reaction. The ability of methyltriphenylphosphonium chloride to facilitate these reactions under mild conditions has made it a valuable tool for chemists seeking efficient and sustainable synthetic pathways.

In the field of electrochemistry, methyltriphenylphosphonium chloride has been investigated for its potential as an ion transport material in battery technologies. Researchers have found that the compound can act as an effective ion conductor in solid-state electrolytes, enhancing the performance of lithium-ion batteries. This application is particularly promising given the growing demand for high-capacity, long-lasting energy storage solutions. Furthermore, recent advancements in nanotechnology have utilized methyltriphenylphosphonium chloride as a precursor for the synthesis of metal-organic frameworks (MOFs) and other porous materials, which have applications in gas storage and catalysis.

The biomedical field has also seen significant interest in methyltriphenylphosphonium chloride. Studies have demonstrated its potential as a drug delivery agent due to its ability to form complexes with nucleic acids and other biomolecules. This property could be harnessed for targeted drug delivery systems, improving therapeutic efficacy while reducing side effects. Additionally, research into the interaction of methyltriphenylphosphonium chloride with biological membranes has provided insights into its role as a membrane-active agent, which could be exploited for antimicrobial applications.

Another area where methyltriphenylphosphonium chloride has shown promise is as a phase transfer catalyst. Its ability to shuttle ions between immiscible phases facilitates various interfacial reactions, making it invaluable in industrial processes such as nucleophilic substitution reactions and hydrogenation. Recent studies have optimized its use in these reactions by modifying its structure or combining it with other catalysts to enhance activity and selectivity.

In conclusion, methyltriphenylphosphonium chloride continues to be a focal point in scientific research due to its diverse applications and unique properties. From organic synthesis to electrochemistry and biomedicine, this compound offers numerous opportunities for innovation. As researchers uncover new ways to harness its potential, it is likely that methyltriphenylphosphonium chloride will play an increasingly important role in advancing technology and improving quality of life.